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2-(7-methyl-2-oxo-2H-chromen-4-

yl)acetic acid

CAS No.: 50402-83-0

Cat. No.: B1268238

Get Quote

An In-depth Technical Guide to (7-Methyl-2-oxo-2H-chromen-4-yl)acetic Acid (CAS 50402-83-

0)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive characterization of (7-Methyl-2-oxo-2H-

chromen-4-yl)acetic acid (CAS 50402-83-0), a member of the coumarin family of compounds.

Coumarins are a significant class of naturally occurring and synthetic benzopyrones known for

their diverse pharmacological activities. This document, intended for researchers, scientists,

and professionals in drug development, details the physicochemical properties, synthesis, and

potential biological significance of this specific coumarin derivative. While comprehensive data

for this exact molecule is limited, this guide synthesizes available information and draws logical

inferences from closely related analogs to provide a thorough understanding of its core

characteristics.
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(7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid is a synthetic organic compound belonging to the

coumarin class, which are characterized by a benzopyrone nucleus. The core coumarin

structure is found in many natural products and is a privileged scaffold in medicinal chemistry

due to its wide range of biological activities, including anti-inflammatory, anticoagulant,

anticancer, antibacterial, and antioxidant properties.[1][2] The subject of this guide, with a

methyl group at the 7-position and an acetic acid moiety at the 4-position, possesses a unique

substitution pattern that may confer specific biological effects.

Chemical Structure:

Figure 1: Chemical structure of (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid.

Physicochemical Properties
A summary of the known and predicted physicochemical properties of (7-Methyl-2-oxo-2H-

chromen-4-yl)acetic acid is presented in Table 1. Direct experimental data for some properties,

such as melting point and solubility, are not readily available in the literature. In such cases,

properties of closely related analogs are considered to provide an estimate.

Table 1: Physicochemical Properties of (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid
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Property Value Source

CAS Number 50402-83-0 Sigma-Aldrich

Molecular Formula C₁₂H₁₀O₄ Sigma-Aldrich

Molecular Weight 218.21 g/mol Sigma-Aldrich

Physical Form Solid Sigma-Aldrich

Melting Point

Data not available for this

specific compound. A related

compound, 2-(7-hydroxy-4-

methyl-2-oxo-2H-chromen-3-

yl)acetic acid, has a reported

melting point of 212-214°C.[3]

Solubility

Data not available. Generally,

coumarin derivatives show

solubility in organic solvents

like DMSO, DMF, and alcohols.

[4]

InChI Key
VDQLZKYCWITDPF-

UHFFFAOYSA-N
Sigma-Aldrich

Spectroscopic Characterization
Detailed spectroscopic data for (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid is not widely

published. However, the expected spectral features can be inferred from the analysis of closely

related coumarin structures.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons on the coumarin ring, a singlet for the methyl group, and signals

corresponding to the acetic acid side chain. For a similar compound, 7-methyl-2H-chromen-

2-one, characteristic proton signals were observed at δ 7.67 (d, J = 9.5 Hz, 1H), 7.36 (d, J =

7.8 Hz, 1H), 7.23 – 7.04 (m, 2H), 6.35 (d, J = 9.5 Hz, 1H), and 2.45 (s, 3H).[5]

¹³C NMR: The carbon NMR spectrum would display signals for the carbonyl carbons of the

lactone and carboxylic acid, as well as for the aromatic and aliphatic carbons. For 7-methyl-
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2H-chromen-2-one, characteristic carbon signals were observed at δ 161.1, 154.2, 143.4,

143.1, 127.5, 125.6, 117.1, 116.5, 115.4, and 21.8.[5]

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption

bands for the C=O stretching vibrations of the lactone and the carboxylic acid, typically in the

range of 1650-1750 cm⁻¹. Aromatic C=C stretching and C-H bending vibrations would also

be present. For a similar coumarin derivative, 2-oxo-2H-chromen-7-yl benzoate, a strong

absorption band at 1750.4 cm⁻¹ corresponding to the ester C=O and a medium absorption

band at 1724.0 cm⁻¹ attributed to the lactone C=O were reported.[6]

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the compound (218.21 g/mol ). Fragmentation

patterns would likely involve the loss of the acetic acid side chain and cleavage of the

coumarin ring.

Synthesis
A general and widely used method for the synthesis of 4-substituted coumarins is the

Pechmann condensation. This reaction typically involves the condensation of a phenol with a

β-ketoester in the presence of an acid catalyst. For (7-Methyl-2-oxo-2H-chromen-4-yl)acetic

acid, a plausible synthetic route would involve the reaction of m-cresol with a suitable derivative

of acetonedicarboxylic acid.

Proposed Synthetic Workflow:

m-Cresol

Pechmann Condensation
(Acid Catalyst, e.g., H₂SO₄)

Acetonedicarboxylic acid derivative

(7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid
(CAS 50402-83-0)

Click to download full resolution via product page

Figure 2: Proposed synthesis of (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid.

While a specific protocol for this exact compound is not readily available, a general procedure

for a similar synthesis is as follows:
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Experimental Protocol (General Example for a Pechmann Condensation):

Reaction Setup: In a round-bottom flask, dissolve the phenol (e.g., m-cresol) in a minimal

amount of a suitable solvent.

Addition of Catalyst: Cool the mixture in an ice bath and slowly add a strong acid catalyst,

such as concentrated sulfuric acid, with constant stirring.

Addition of β-Ketoester: To the cooled mixture, add the β-ketoester (e.g., an ester of

acetonedicarboxylic acid) dropwise, maintaining the low temperature.

Reaction: Allow the reaction to stir at room temperature for a specified period, monitoring the

progress by thin-layer chromatography (TLC).

Workup: Pour the reaction mixture into ice-water to precipitate the crude product.

Purification: Collect the solid by filtration, wash with water, and purify by recrystallization from

a suitable solvent (e.g., ethanol) to obtain the final product.

Biological Activity and Mechanism of Action
The biological activities of (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid have not been

extensively reported. However, based on the known pharmacology of the coumarin scaffold, it

is plausible that this compound may exhibit a range of biological effects.

Potential Biological Activities:

Coumarin derivatives are known to possess a wide spectrum of pharmacological properties,

including:

Anti-inflammatory Activity: Many coumarins inhibit enzymes involved in the inflammatory

cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).[1]

Anticancer Activity: The anticancer effects of coumarins are often attributed to their ability to

induce apoptosis, inhibit cell proliferation, and modulate various signaling pathways,

including the PI3K-AKT-mTOR and NF-κB pathways.[2]
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Antibacterial and Antifungal Activity: Certain coumarins have demonstrated efficacy against a

range of microbial pathogens.[1][7]

Antioxidant Activity: The phenolic nature of some coumarins allows them to act as free

radical scavengers.[1]

Postulated Mechanism of Action:

The precise mechanism of action for (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid is yet to be

elucidated. However, based on the general mechanisms of coumarins, its biological effects

could be mediated through the modulation of key cellular signaling pathways.

Potential Cellular Targets

Biological Response

PI3K-AKT-mTOR
NF-κB

Anticancer

COX
LOX

Kinases

Anti-inflammatory Antimicrobial

CAS 50402-83-0

Modulation Inhibition

Click to download full resolution via product page

Figure 3: Postulated mechanism of action for (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid.

Analytical Methods
A validated, specific analytical method for the quantification of (7-Methyl-2-oxo-2H-chromen-4-

yl)acetic acid is not described in the available literature. However, High-Performance Liquid

Chromatography (HPLC) is a standard and reliable technique for the analysis of coumarin

derivatives. A general HPLC method suitable for this compound would likely involve a reversed-
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phase column and a mobile phase consisting of a mixture of acetonitrile or methanol and water,

with a UV detector.

Proposed HPLC Workflow:

Sample Preparation
(Dissolution in Mobile Phase) HPLC Injection Reversed-Phase Column

(e.g., C18)
Isocratic or Gradient Elution

(Acetonitrile/Water)
UV Detection

(at λmax)
Data Analysis

(Quantification)

Click to download full resolution via product page

Figure 4: General workflow for the HPLC analysis of (7-Methyl-2-oxo-2H-chromen-4-yl)acetic
acid.

Experimental Protocol (General HPLC Method Development):

Column Selection: A C18 reversed-phase column is a common starting point for the

separation of moderately polar compounds like coumarins.

Mobile Phase Optimization: A mixture of acetonitrile and water or methanol and water is

typically used. The ratio can be adjusted to achieve optimal separation. Addition of a small

amount of acid (e.g., formic acid or acetic acid) can improve peak shape for acidic analytes.

Detection: The UV spectrum of the compound should be determined to select the optimal

wavelength for detection (λmax), which is typically in the range of 300-350 nm for coumarins.

Method Validation: The developed method should be validated for parameters such as

linearity, precision, accuracy, and sensitivity according to ICH guidelines.

Safety and Handling
According to the Safety Data Sheet (SDS) from Sigma-Aldrich, (7-Methyl-2-oxo-2H-chromen-4-

yl)acetic acid is not classified as a hazardous substance or mixture.[8] However, as with any

chemical, standard laboratory safety precautions should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.
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Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
(7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid is a coumarin derivative with potential for further

investigation in the field of drug discovery and development. While specific experimental data

for this compound is limited, this guide provides a comprehensive overview of its known

characteristics and reasonable extrapolations based on the well-established chemistry and

biology of the coumarin class. Further research is warranted to fully elucidate its

physicochemical properties, spectroscopic profile, biological activities, and mechanism of

action.

References
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hazardous substance or mixture.[8]

A related compound, 7-methyl-2H-chromen-2-one, has been characterized by 1H and 13C

NMR.[5]

The synthesis of 7-hydroxy-4-methylcoumarin derivatives has been reported, with some

melting points in the range of 212-214°C.[3]

The synthesis of a related coumarin derivative, 2-oxo-2H-chromen-7-yl benzoate, involved

characterization by IR spectroscopy.[6]
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Sigma-Aldrich provides the molecular formula, molecular weight, and physical form for CAS

50402-83-0.

The antibacterial activity of various coumarin derivatives has been investigated.[7]

Coumarin derivatives are generally soluble in solvents like DMSO and DMF.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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